![molecular formula C10H17NO3 B6255992 methyl 2-(cyclohexylformamido)acetate CAS No. 35960-89-5](/img/no-structure.png)
methyl 2-(cyclohexylformamido)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(cyclohexylformamido)acetate involves the reaction of cyclohexylamine with ethyl chloroacetate to form ethyl 2-(cyclohexylamino)acetate, which is then treated with formic acid to form methyl 2-(cyclohexylformamido)acetate.", "Starting Materials": [ "Cyclohexylamine", "Ethyl chloroacetate", "Formic acid" ], "Reaction": [ "Step 1: Cyclohexylamine is added dropwise to a solution of ethyl chloroacetate in dry tetrahydrofuran (THF) at room temperature. The reaction mixture is stirred for 24 hours at room temperature.", "Step 2: The reaction mixture is concentrated under reduced pressure and the residue is dissolved in water. The aqueous layer is extracted with ethyl acetate and the organic layer is dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to obtain ethyl 2-(cyclohexylamino)acetate as a yellow oil.", "Step 3: Ethyl 2-(cyclohexylamino)acetate is dissolved in formic acid and the mixture is stirred at room temperature for 24 hours. The reaction mixture is then poured into ice-cold water and the resulting precipitate is filtered and washed with water. The product is dried under vacuum to obtain methyl 2-(cyclohexylformamido)acetate as a white solid." ] } | |
CAS RN |
35960-89-5 |
Molecular Formula |
C10H17NO3 |
Molecular Weight |
199.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.